Cas no 1807142-93-3 (3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1807142-93-3
• MF: C₉H₅F₅INO₂
• MW: 381.037992238998
• CID: 4895922
• Update Time: 2025-05-23

3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H5F5INO2/c10-7(11)5-6(9(12,13)14)3(1-4(17)18)2-16-8(5)15/h2,7H,1H2,(H,17,18)
• InChI Key： YSBHNLHSSMCNFU-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C(F)(F)F)=C(C=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid

3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1807142-93-3): A Comprehensive Overview

3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1807142-93-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug discovery.

Chemical Structure and Properties

3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid is a pyridine derivative with a complex molecular structure. The presence of difluoromethyl, iodo, and trifluoromethyl substituents imparts unique chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the iodo and trifluoromethyl groups contribute to its reactivity and electronic properties. The carboxylic acid functionality at the 5-position of the pyridine ring provides additional functional versatility for further derivatization.

The molecular formula of 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid is C₁₁H₆F₅I NO₂, with a molecular weight of approximately 380.06 g/mol. The compound is typically obtained as a white solid with a melting point ranging from 120 to 125°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN), but has limited solubility in water.

Synthesis Methods

The synthesis of 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid involves several well-defined steps, each optimized to ensure high yield and purity. One common synthetic route begins with the preparation of 2-bromo-4-trifluoromethylpyridine, which is then converted to the corresponding difluoromethylated derivative using a suitable difluoromethylation reagent such as Selectfluor or diethylaminosulfur triflate (DAST). The resulting intermediate is subsequently iodinated at the 2-position using an iodination reagent like NIS (N-iodosuccinimide). Finally, the carboxylic acid functionality is introduced via a carboxylation reaction, typically using carbon dioxide as the carboxylating agent under catalytic conditions.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches for the preparation of this compound. For instance, transition metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis process, reducing both reaction time and waste generation. These improvements have made it possible to produce 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid on a larger scale for preclinical and clinical studies.

Biological Activities

3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid has been extensively studied for its potential biological activities, particularly in the context of drug discovery. One of its most notable applications is as an inhibitor of specific enzymes involved in various disease pathways. For example, it has shown potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The compound's ability to selectively inhibit these kinases without affecting other cellular processes makes it a promising lead for the development of targeted cancer treatments.

In addition to its anti-cancer properties, 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid has also demonstrated activity against other therapeutic targets. Studies have shown that it can modulate G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are targets for numerous drugs used in treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

Clinical Applications and Potential Therapeutic Uses

The unique combination of structural features and biological activities makes 3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid an attractive candidate for further development in various therapeutic areas. In preclinical studies, this compound has shown promising results in inhibiting tumor growth and metastasis in animal models of cancer. Its ability to selectively target specific kinases without causing significant toxicity to normal cells suggests that it may have fewer side effects compared to existing chemotherapeutic agents.

Beyond cancer therapy, there is growing interest in exploring the potential applications of this compound in other disease areas. For instance, its GPCR modulating activity could be harnessed to develop new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties make it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Conclusion

3-(Difluoromethyl)-2-iodo-4-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1807142-93-3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities that make it a promising lead compound for drug discovery. Ongoing research continues to uncover new applications for this molecule, highlighting its potential to address unmet medical needs across various therapeutic areas.